Cas no 1008185-55-4 (3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate)

• Product Name: 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate
• CAS No: 1008185-55-4
• MF: C₂₂H₂₃N₃O₅
• MW: 409.435125589371
• CID: 6016500
• PubChem ID: 2948115
• Update Time: 2025-07-23

3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate
• [3-[3-(4-morpholin-4-ylanilino)-2,5-dioxopyrrolidin-1-yl]phenyl] acetate
• 2,5-Pyrrolidinedione, 1-[3-(acetyloxy)phenyl]-3-[[4-(4-morpholinyl)phenyl]amino]-
• 3-(3-{[4-(4-morpholinyl)phenyl]amino}-2,5-dioxo-1-pyrrolidinyl)phenyl acetate
• F1593-0038
• AKOS001183087
• HMS2277I12
• MLS002546016
• Z57387404
• MLS000063283
• 3-(3-((4-morpholinophenyl)amino)-2,5-dioxopyrrolidin-1-yl)phenyl acetate
• CHEMBL1526580
• 1008185-55-4
• SMR000074910
• AB00337186-10
• AKOS016318011

• Inchi： 1S/C22H23N3O5/c1-15(26)30-19-4-2-3-18(13-19)25-21(27)14-20(22(25)28)23-16-5-7-17(8-6-16)24-9-11-29-12-10-24/h2-8,13,20,23H,9-12,14H2,1H3
• InChI Key： NFGSWUOZIJAFOL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC(C)=O)=C2)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Computed Properties

• Exact Mass: 409.16377084g/mol
• Monoisotopic Mass: 409.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 714.3±60.0 °C(Predicted)
• pka: 6.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate

3-(3-{[4-(Morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl Acetate: A Comprehensive Overview

The compound with CAS No 1008185-55-4, known as 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate is characterized by a complex arrangement of functional groups. The molecule incorporates a pyrrolidine ring system substituted with a morpholine group and an acetate ester. The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and esterifications. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity, making it more feasible for large-scale production.

Pharmacological Properties

One of the most intriguing aspects of this compound is its biological activity. Research indicates that 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate exhibits potent inhibitory effects on certain enzymes, particularly those involved in metabolic pathways. This makes it a promising candidate for the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate cellular responses without significant toxicity, suggesting a favorable safety profile.

Applications in Drug Development

The potential applications of this compound are vast. Its ability to target specific biochemical pathways makes it a valuable tool in the design of drugs for treating various diseases. Recent research has explored its role in anti-inflammatory therapies and neuroprotective agents. Additionally, its structural versatility allows for further modification to tailor its properties for specific therapeutic uses.

Safety and Toxicology

Understanding the safety profile of 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate is crucial for its clinical application. Extensive toxicological studies have been conducted to evaluate its acute and chronic toxicity. Results indicate that the compound demonstrates low toxicity at therapeutic doses, with minimal adverse effects observed in preclinical models. These findings underscore its potential for safe use in human subjects.

Future Directions

The future of 3-(3-{[4-(morpholin-4-yl)phenyl]amino}-2,5-dioxopyrrolidin-1-yl)phenyl acetate lies in further exploration of its pharmacokinetics and efficacy in clinical trials. Researchers are also investigating its combination with other drugs to enhance therapeutic outcomes. As technology advances, the use of computational modeling and artificial intelligence will likely play a pivotal role in optimizing this compound's design and functionality.

In conclusion, 3-(3-{[4-(morpholin-4-y l phen yl ] amino } - 2 , 5 - dio xo py rro li din - 1 - yl ) phen yl ac e t ate represents a significant advancement in organic chemistry and pharmacology. Its unique properties and promising applications make it a focal point for ongoing research. As we continue to unravel its potential, this compound holds the promise of contributing to the development of innovative treatments that improve human health.